Cas no 160595-71-1 (3-Hydroxy-3-methylheptanoic acid)

• Product Name: 3-Hydroxy-3-methylheptanoic acid
• CAS No: 160595-71-1
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 5826808
• PubChem ID: 18462852
• Update Time: 2024-01-13

3-Hydroxy-3-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-3-methylheptanoic acid
• SCHEMBL380849
• EN300-1296863
• DTXSID901020832
• 160595-71-1

• Inchi： 1S/C8H16O3/c1-3-4-5-8(2,11)6-7(9)10/h11H,3-6H2,1-2H3,(H,9,10)
• InChI Key： UPHHAMJAKDJQGQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(O)(C)CCCC

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.048±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 280.7±23.0 °C(Predicted)
• pka: 4.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives